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Compound of Interest

Compound Name: Imolamine

Cat. No.: B1207557 Get Quote

Essential Safety and Handling Guide for Imolamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Imolamine (CAS 318-23-0). The following procedural steps are designed to ensure the safe

management of this chemical in a laboratory setting. Imolamine is classified as a coronary

vasodilator and is used in the treatment of angina pectoris and as a local anesthetic[1]. It

belongs to the chemical class of amines and phenyloxadiazoles[2][3]. While a specific Safety

Data Sheet (SDS) for Imolamine is not readily available in all databases, information for

Imolamine Hydrochloride (CAS 15823-89-9) indicates that it is harmful if swallowed[4]. As an

amine, it should be handled with care to prevent skin and eye irritation[2].

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is paramount to minimize exposure and ensure

safety. The required level of PPE can vary based on the specific laboratory procedure being

performed.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

erring (in open

air)

Chemical safety

goggles with side

shields or face

shield.

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Laboratory coat.

Recommended,

especially if dust

or aerosols can

be generated.

Use a NIOSH-

approved

respirator with an

organic vapor

cartridge.

Solution

Preparation/Mixi

ng

Chemical safety

goggles.

Chemical-

resistant gloves.
Laboratory coat.

Not generally

required if

performed in a

well-ventilated

area or fume

hood.

Running

Reactions

(closed system)

Safety glasses.
Chemical-

resistant gloves.
Laboratory coat.

Not generally

required.

Work-

up/Extraction

Chemical safety

goggles or face

shield.

Chemical-

resistant gloves.

Chemical-

resistant apron

over a laboratory

coat.

Recommended

to be performed

in a chemical

fume hood.

Spill Cleanup

Chemical safety

goggles and face

shield.

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

required.

Operational Plan: Step-by-Step Guidance
1. Engineering Controls:
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Always work in a well-ventilated area.

For procedures that may generate dust or aerosols, a chemical fume hood is mandatory.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

2. Safe Handling Practices:

Avoid contact with skin and eyes.

Wear suitable protective clothing.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent ignition sources.

Take measures to prevent the buildup of electrostatic charge.

Do not eat, drink, or smoke in areas where chemicals are handled.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as oxidizing agents.

4. First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician. For Imolamine Hydrochloride, if swallowed, call a poison center
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or doctor/physician if you feel unwell.

Disposal Plan
1. Waste Characterization:

All waste containing Imolamine should be considered hazardous waste.

2. Containerization:

Collect waste in a designated, properly labeled, and sealed container.

3. Disposal Method:

Dispose of contents/container in accordance with local, regional, national, and international

regulations.

Do not dispose of together with household garbage. Do not allow the product to reach the

sewage system.

Contact a licensed professional waste disposal service to dispose of this material.

Visualizing Safety Procedures
The following diagram illustrates the logical workflow for safely handling Imolamine in a

laboratory setting.
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Caption: Workflow for Safe Handling of Imolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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